N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO2/c1-12-4-6-14(7-5-12)11-17(19)18-16-9-8-15(20-3)10-13(16)2/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: KAFZFRUHJFBESX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)OC)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide, also known as MMMPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In cancer cells, N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. In pain management, N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide is believed to act on the opioid receptors in the brain and spinal cord, reducing the perception of pain.
Biochemical and Physiological Effects:
N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has been shown to have a variety of biochemical and physiological effects in the body. In cancer cells, N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has been shown to induce apoptosis, or programmed cell death, and to inhibit cell proliferation and migration. In pain management, N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has been shown to reduce pain sensitivity and to have anti-inflammatory effects. In neurological disorders, N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has been shown to improve cognitive function and to protect against neuronal damage.

Advantages and Limitations for Lab Experiments

N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has several advantages for lab experiments, including its relatively simple synthesis method and its potential therapeutic applications in a variety of fields. However, there are also limitations to its use in lab experiments, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide. In cancer research, further studies are needed to determine the specific mechanisms of action of N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide and to identify potential synergistic effects with other anti-cancer agents. In pain management, further studies are needed to determine the optimal dosage and administration route for N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide and to investigate its potential for addiction and tolerance. In neurological disorders, further studies are needed to determine the optimal treatment regimen for N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide and to investigate its potential for neuroprotection and disease modification.

Scientific Research Applications

N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has been studied for its potential therapeutic applications in a variety of fields, including cancer research, pain management, and neurological disorders. In cancer research, N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has shown promising results as an anti-tumor agent, inhibiting the growth of cancer cells in vitro and in vivo. In pain management, N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has been shown to have analgesic effects in animal models. In neurological disorders, N-(4-methoxy-2-methylphenyl)-2-(4-methylphenyl)acetamide has been studied as a potential treatment for Alzheimer's disease and Parkinson's disease.